Cas no 80687-01-0 (2-Propen-1-one, 1-(3,5-dichloro-2-hydroxyphenyl)-3-(1-naphthalenyl)-)

• Product name: 2-Propen-1-one, 1-(3,5-dichloro-2-hydroxyphenyl)-3-(1-naphthalenyl)-
• CAS No: 80687-01-0
• MF: C₁₉H₁₂Cl₂O₂
• MW: 343.20338344574
• CID: 705201
• PubChem ID: 71421143

2-Propen-1-one, 1-(3,5-dichloro-2-hydroxyphenyl)-3-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3,5-dichloro-2-hydroxyphenyl)-3-(1-naphthalenyl)-
• 1-(3,5-dichloro-2-hydroxyphenyl)-3-naphthalen-1-ylprop-2-en-1-one
• 1-(3,5-Dichloro-2-hydroxyphenyl)-3-(naphthalen-1-yl)prop-2-en-1-one
• DTXSID20840309
• 80687-01-0

• Inchi： InChI=1S/C19H12Cl2O2/c20-14-10-16(19(23)17(21)11-14)18(22)9-8-13-6-3-5-12-4-1-2-7-15(12)13/h1-11,23H
• InChI Key： MPQJIVLOFLELNR-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2C=CC(=O)C3=C(C(=CC(=C3)Cl)Cl)O

Computed Properties

• Exact Mass: 342.0214350g/mol
• Monoisotopic Mass: 342.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų